Cas no 76385-50-7 (1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate)

• Product Name: 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate
• CAS No: 76385-50-7
• MF: C₈H₁₂ClNO₅
• MW: 237.637581825256
• MDL: MFCD18762129
• CID: 537889
• PubChem ID: 12991584
• Update Time: 2025-05-23

1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-(chloroacetyl)-, dimethyl ester
• dimethyl (2S)-2-[(2-chloroacetyl)amino]butanedioate
• 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate
• DTXSID20514497
• Dimethyl N-(chloroacetyl)-L-aspartate
• 76385-50-7
• EN300-23347005
• SCHEMBL9636886

• MDL： MFCD18762129
• Inchi： 1S/C8H12ClNO5/c1-14-7(12)3-5(8(13)15-2)10-6(11)4-9/h5H,3-4H2,1-2H3,(H,10,11)/t5-/m0/s1
• InChI Key： CKYSSPLTBKXLFB-YFKPBYRVSA-N
• SMILES： ClCC(N[C@H](C(=O)OC)CC(=O)OC)=O

Computed Properties

• Exact Mass: 237.04046
• Monoisotopic Mass: 237.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7

Additional information on 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate

Introduction to 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate and Its Significance in Modern Chemical Biology

The compound with the CAS number 76385-50-7, identified as 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate, represents a fascinating subject of study in the realm of chemical biology. This molecule, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in pharmaceutical research and biochemical pathways. The precise stereochemistry and chemical modifications make it a valuable candidate for exploring novel therapeutic strategies.

At the heart of understanding this compound lies its molecular architecture. The presence of dimethyl groups at the 1 and 4 positions, combined with the specific configuration of the (2S)-enantiomer, contributes to its unique reactivity and binding properties. The side chain featuring a (2-chloroacetamido) group introduces additional functional versatility, enabling interactions with various biological targets. Such structural features are critical in drug design, where molecular recognition and specificity are paramount.

Recent advancements in computational chemistry have enhanced our ability to predict the behavior of complex molecules like 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its interactions with enzymes and receptors, providing a foundation for rational drug development. These studies highlight the importance of integrating experimental data with theoretical models to optimize lead compounds for clinical applications.

In the context of modern pharmaceutical research, this compound serves as a building block for more sophisticated derivatives. The chiral center at the 2-position allows for the exploration of enantiomeric effects, which are increasingly recognized as crucial in determining drug efficacy and safety. Researchers are leveraging this flexibility to design molecules that exhibit higher selectivity and reduced side effects. Such efforts align with global trends toward precision medicine, where tailored therapeutic interventions are becoming the standard of care.

The (2-chloroacetamido) moiety in 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate is particularly noteworthy for its potential role in modulating biological pathways. Chlorinated amino acids are known to influence enzyme activity and protein-protein interactions, making them attractive scaffolds for drug discovery. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in metabolic disorders and inflammatory responses. These findings underscore the need for further investigation into its pharmacological profile.

As we delve deeper into the therapeutic potential of 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate, interdisciplinary collaboration becomes essential. Biochemists, medicinal chemists, and bioinformaticians are working together to unravel the complexities of molecular interactions. High-throughput screening technologies have accelerated the process of identifying promising candidates, while machine learning algorithms help predict optimal modifications. This synergy between experimental and computational approaches is revolutionizing drug discovery pipelines.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are investing in scalable synthetic routes to produce derivatives like 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate on a larger scale. Process optimization is critical to ensure cost-effectiveness without compromising purity or yield. Advances in green chemistry principles are also being incorporated to minimize environmental impact during production.

Looking ahead, the future of 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate lies in its integration into next-generation therapeutics. Personalized medicine approaches may see this compound used as a starting point for patient-specific treatments. Additionally, its role in developing antiviral and anticancer agents remains an active area of exploration. The versatility of its structure offers a glimpse into what can be achieved through innovative chemical biology research.

In conclusion, 1,4-dimethyl (2S)-2-(2-chloroacetamido)butanedioate exemplifies how structural complexity can be harnessed for therapeutic benefit. Its unique features make it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As our understanding of molecular interactions evolves, so too will our ability to develop safer and more effective treatments based on compounds like this one.